Cas no 14309-57-0 (3-Nonen-2-one)

3-Nonen-2-one Properties

Names and Identifiers

• 3-Nonen-2-one
• FEMA 3955
• Hexylidenaceton
• Non-3-en-2-on
• non-3-en-2-one
• non-3-ene-2-one
• TRANS-3-NONEN-2-ONE
• (3E)-3-Nonen-2-one
• 3-Nonen-2-one solution
• UNII-FR0K39OF16
• A904004
• (3E)-NON-3-EN-2-ONE
• FEMA No. 3955
• MFCD00010241
• AKOS015916245
• (e)-3-nonen-2-one
• 14309-57-0
• CS-0152368
• 3E-Nonen-2-one
• (3E)-nonen-2-one
• A846998
• FR0K39OF16
• Q27278142
• (E)-3-nonene-2-one
• AS-56497
• N0592
• (E)-Non-3-en-2-one
• 18402-83-0
• SCHEMBL159644
• J-011791
• D91739
• LMFA12000133
• 3-Nonen-2-one, (E)-
• trans-3-Nonen-2-one, 95%
• 3-Non-3-en-2-one
• 3-Nonen-2-one, (3E)-
• EINECS 238-248-9
• EN300-7401434
• DTXSID201316311
• CHEBI:133457
• 3-Nonen-2-one [FHFI]
• trans-3-Nonen-2-one
• 3-NONEN-2-ONE
• CHEMBL5281370
• +Expand

• MDL： MFCD00010241
• InChIKey： HDKLIZDXVUCLHQ-BQYQJAHWSA-N
• Inchi： InChI=1S/C9H16O/c1-3-4-5-6-7-8-9(2)10/h7-8H,3-6H2,1-2H3/b8-7+
• SMILES： CC(=O)/C=C/CCCCC
• BRN： 1743558

Computed Properties

• Exact Mass: 140.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 140.12
• Heavy Atom Count: 10
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.71190
• PSA: 17.07000
• Refractive Index: n20/D 1.449(lit.)
• Boiling Point: 107°C/32mmHg(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.3±0.4 mmHg at 25°C
• Flash Point: 179 °F
• FEMA: 3955 | 3-NONEN-2-ONE
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0.848 g/mL at 25 °C(lit.)

3-Nonen-2-one Security Information

• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36/37
• Dangerous goods sign： F
• Hazardous Material transportation number：UN1197 - class 3 - PG 2 - VP <= 110kPa - Extracts, flavoring, liquid
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： R36/37: irritating to eyes and respiratory tract.
• Signal Word：warning
• TSCA：Yes

3-Nonen-2-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%